Cas no 1805267-59-7 (2-Chloro-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide)

• Product Name: 2-Chloro-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide
• CAS No: 1805267-59-7
• MF: C₆H₄ClF₂IN₂O₂S
• MW: 368.527438163757
• CID: 4867215
• Update Time: 2025-05-20

2-Chloro-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide

• Inchi： 1S/C6H4ClF2IN2O2S/c7-5-3(15(11,13)14)1-2(10)4(12-5)6(8)9/h1,6H,(H2,11,13,14)
• InChI Key： ACSGMDAOVIYMDA-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC(=C(C=1)S(N)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 1.7
• Topological Polar Surface Area: 81.4

Additional information on 2-Chloro-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide

Comprehensive Overview of 2-Chloro-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide (CAS No. 1805267-59-7)

2-Chloro-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide (CAS No. 1805267-59-7) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and sulfonamide functional group, is widely studied for its potential applications in drug discovery and crop protection. Researchers are particularly interested in its difluoromethyl and iodo substituents, which contribute to its reactivity and biological activity.

The compound's molecular structure, featuring a chloro group at the 2-position and an iodo group at the 5-position, makes it a versatile intermediate in organic synthesis. Its sulfonamide moiety is a key pharmacophore in many bioactive molecules, which explains its relevance in modern medicinal chemistry. Recent studies have explored its potential as a building block for heterocyclic compounds, which are crucial in the development of new therapeutics and agrochemicals.

In the context of current trends, 2-Chloro-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide aligns with the growing demand for sustainable chemistry and green synthesis methods. Researchers are investigating eco-friendly approaches to synthesize this compound, minimizing waste and energy consumption. This focus on sustainability resonates with the broader scientific community's commitment to reducing the environmental impact of chemical production.

Another area of interest is the compound's potential role in precision agriculture. With the increasing need for efficient crop protection solutions, 2-Chloro-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide is being evaluated for its herbicidal or fungicidal properties. Its unique structural features may offer advantages over existing agrochemicals, such as improved selectivity and reduced environmental persistence.

From a pharmaceutical perspective, this compound is being explored for its potential in targeted drug delivery systems. Its pyridine-sulfonamide scaffold is known to interact with various biological targets, making it a candidate for the development of novel small-molecule inhibitors. Researchers are particularly interested in its application in oncology and infectious disease research, where it could contribute to the next generation of therapeutics.

The synthesis of 2-Chloro-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Key steps include halogenation, sulfonylation, and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to optimize the production process, ensuring higher yields and purity.

Analytical characterization of this compound typically involves nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These techniques confirm the compound's identity and purity, which are critical for its application in research and development. The availability of high-quality analytical data is essential for researchers relying on this compound for their studies.

In summary, 2-Chloro-6-(difluoromethyl)-5-iodopyridine-3-sulfonamide (CAS No. 1805267-59-7) is a promising compound with diverse applications in both pharmaceutical and agrochemical industries. Its unique structural features and reactivity profile make it a valuable tool for researchers exploring new frontiers in drug discovery and crop protection. As the scientific community continues to prioritize sustainability and innovation, this compound is likely to play an increasingly important role in advancing these fields.